N-(2,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-29-19-13-14-21(22(15-19)30-2)26-24(28)20-16-25-27(18-11-7-4-8-12-18)23(20)17-9-5-3-6-10-17/h3-16H,1-2H3,(H,26,28)
• InChI Key: BJYCGWASYKXGMZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4)OC

Description

N-(2,4-dimethoxyphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, commonly known as DPPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPPH is a pyrazole derivative that exhibits a range of biochemical and physiological effects, making it a valuable compound for laboratory experiments.

Mechanism of Action

DPPH acts as a free radical scavenger by donating a hydrogen atom to a free radical, thereby neutralizing its reactivity. The mechanism of action of DPPH as a fluorescent probe involves the oxidation of DPPH by ROS, leading to the formation of a highly fluorescent product. The mechanism of action of DPPH in other biological activities is still under investigation.
Biochemical and Physiological Effects:
DPPH has been shown to exhibit a range of biochemical and physiological effects in laboratory experiments. It has antioxidant properties and can protect cells from oxidative damage caused by ROS. DPPH has also been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. However, the exact mechanisms underlying these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPPH in laboratory experiments is its high stability and ease of handling. It is also relatively inexpensive and readily available. However, DPPH has some limitations, including its low solubility in water and limited bioavailability in vivo. It is also important to note that the effects of DPPH may vary depending on the experimental conditions and cell types used.

Future Directions

There are several future directions for research on DPPH and its derivatives. One area of interest is the development of more potent and selective pyrazole derivatives with potential therapeutic applications. Another area of research is the investigation of the mechanisms underlying the biological activities of DPPH, including its antioxidant and anti-inflammatory effects. Additionally, further studies are needed to determine the optimal conditions for using DPPH as a fluorescent probe for detecting ROS in living cells.

Synthesis Methods

The synthesis of DPPH involves a multi-step process that starts with the reaction of 2,4-dimethoxybenzaldehyde and phenylhydrazine to form 2,4-dimethoxyphenylhydrazine. This intermediate product is then reacted with 1,3-diphenyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) to yield DPPH. The purity and yield of DPPH can be improved by recrystallization and purification techniques.

Scientific Research Applications

DPPH has been extensively studied for its potential applications in various fields of scientific research. It is commonly used as a free radical scavenger and antioxidant in biochemistry and pharmacology studies. DPPH can also be used as a fluorescent probe for detecting and analyzing reactive oxygen species (ROS) in living cells. Additionally, DPPH has been used as a starting material for the synthesis of other pyrazole derivatives with potential biological activities.